Cas no 924716-42-7 (2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(morpholin-4-yl)quinolin-3-yl]prop-2-enamide)

2-Cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(morpholin-4-yl)quinolin-3-yl]prop-2-enamide is a synthetic organic compound featuring a quinoline core substituted with a morpholine group and a cyanoacrylamide moiety. Its structure combines a conjugated system with electron-rich aromatic and heterocyclic components, making it a candidate for applications in medicinal chemistry and materials science. The presence of the dimethoxyphenyl and morpholine groups enhances solubility and potential bioactivity, while the cyanoacrylamide functionality may contribute to reactivity in nucleophilic addition or polymerization processes. This compound is of interest for researchers exploring kinase inhibitors or fluorescent probes due to its extended π-conjugation and hydrogen-bonding capabilities. Its well-defined structure allows for precise modifications in drug discovery or optoelectronic material development.

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(morpholin-4-yl)quinolin-3-yl]prop-2-enamide structure

924716-42-7 structure

Product Name:2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(morpholin-4-yl)quinolin-3-yl]prop-2-enamide

CAS No:924716-42-7

MF:C₂₇H₂₈N₄O₄

MW:472.535626411438

CID:6489466

PubChem ID:25719611

Update Time:2025-06-07

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(morpholin-4-yl)quinolin-3-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 924716-42-7
- EN300-26613523
- 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(morpholin-4-yl)quinolin-3-yl]prop-2-enamide
- Z46107650
- Inchi： 1S/C27H28N4O4/c1-33-24-8-7-19(15-25(24)34-2)9-10-29-27(32)22(18-28)17-21-16-20-5-3-4-6-23(20)30-26(21)31-11-13-35-14-12-31/h3-8,15-17H,9-14H2,1-2H3,(H,29,32)/b22-17-
- InChI Key： ROLOSPCDFLOEQU-XLNRJJMWSA-N
- SMILES： O1CCN(C2C(/C=C(/C#N)\C(NCCC3C=CC(=C(C=3)OC)OC)=O)=CC3C=CC=CC=3N=2)CC1

Computed Properties

Exact Mass: 472.21105539g/mol
Monoisotopic Mass: 472.21105539g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 35
Rotatable Bond Count: 8
Complexity: 774
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 96.7Å²

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(morpholin-4-yl)quinolin-3-yl]prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26613523-0.05g	2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[2-(morpholin-4-yl)quinolin-3-yl]prop-2-enamide	924716-42-7	95.0%	0.05g	$246.0	2025-03-20